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Compound of Interest

Compound Name: 3-Amino-3-(3-pyridinyl)acrylonitrile

Cat. No.: B263841 Get Quote

Important Notice: This technical guide addresses the molecular structure and available data for

3-Amino-3-(pyridin-2-yl)acrylonitrile. Extensive searches did not yield any specific information

for the requested compound, 3-Amino-3-(3-pyridinyl)acrylonitrile. The information presented

below pertains to the 2-pyridinyl isomer, which is a distinct chemical entity.

This document provides a summary of the known chemical and physical properties of 3-Amino-

3-(pyridin-2-yl)acrylonitrile, intended for researchers, scientists, and drug development

professionals. Due to the limited publicly available data, this guide serves as a concise data

sheet rather than an in-depth whitepaper.

Chemical Identity and Properties
The fundamental identifiers and physicochemical properties of 3-Amino-3-(pyridin-2-

yl)acrylonitrile are summarized in the tables below. This data has been aggregated from

various chemical databases and supplier specifications.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 55330-52-4[1][2]

Molecular Formula C₈H₇N₃[3][4]

Molecular Weight 145.16 g/mol [1][3][4]

IUPAC Name (Z)-3-amino-3-pyridin-2-ylprop-2-enenitrile[3][4]

Canonical SMILES C1=CC=NC(=C1)/C(=C/C#N)/N[3][4]

InChI
InChI=1S/C8H7N3/c9-5-4-7(10)8-3-1-2-6-11-

8/h1-4,6H,10H2/b7-4-[3][4]

InChIKey UUIKPAVVDPUTNH-DAXSKMNVSA-N[3][4]

Table 2: Physical and Chemical Properties
Property Value

Purity ≥98%[5][2]

Appearance Not specified (sold as solid)

Storage 2-8°C Refrigerator[1]

Molecular Structure
The two-dimensional chemical structure of 3-Amino-3-(pyridin-2-yl)acrylonitrile is depicted

below. This visualization was generated using the DOT language.

Caption: 2D structure of 3-Amino-3-(pyridin-2-yl)acrylonitrile.

Experimental Data
Synthesis and Experimental Protocols
No detailed experimental protocols for the synthesis of 3-Amino-3-(pyridin-2-yl)acrylonitrile

were found in the public domain. The compound is commercially available from several

suppliers, indicating that synthetic routes have been established. It is classified as an organic

intermediate.[2]
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Spectroscopic Data
While PubChem indicates the availability of 13C NMR, GC-MS, and IR spectra, this data is

held within a proprietary database and is not publicly accessible.[4] Therefore, a detailed

analysis of its spectral characteristics cannot be provided in this guide.

Biological Activity and Signaling Pathways
There is no information available in the reviewed sources regarding the biological activity of 3-

Amino-3-(pyridin-2-yl)acrylonitrile. Consequently, no signaling pathways or experimental

workflows involving this molecule can be described. The compound is listed as a "Protein

Degrader Building Block" by one supplier, suggesting a potential application in the development

of molecules for targeted protein degradation, but no specific examples or studies were found.

[5]

Conclusion
This technical data sheet provides a summary of the currently available information for 3-

Amino-3-(pyridin-2-yl)acrylonitrile. It is crucial to reiterate that no data was found for the

requested isomer, 3-Amino-3-(3-pyridinyl)acrylonitrile. The lack of detailed, publicly

accessible experimental protocols, comprehensive spectroscopic data, and any biological

activity studies for the 2-pyridinyl isomer significantly limits a more in-depth analysis.

Researchers interested in this molecule are advised to consult commercial suppliers for any

available proprietary data or to undertake de novo characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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